Cas no 850905-42-9 (5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 850905-42-9
• MF: C₂₄H₂₈N₂O₃
• MW: 392.490726470947
• CID: 6274750
• PubChem ID: 2151996
• Update Time: 2025-07-09

5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 5-[2-(azepan-1-yl)-2-oxoethoxy]-2-benzyl-3,4-dihydroisoquinolin-1-one
• F0556-0237
• HMS1649B22
• 5-(2-(azepan-1-yl)-2-oxoethoxy)-2-benzyl-3,4-dihydroisoquinolin-1(2H)-one
• 850905-42-9
• 5-[2-(azepan-1-yl)-2-oxoethoxy]-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one
• AKOS024583132

• Inchi： 1S/C24H28N2O3/c27-23(25-14-6-1-2-7-15-25)18-29-22-12-8-11-21-20(22)13-16-26(24(21)28)17-19-9-4-3-5-10-19/h3-5,8-12H,1-2,6-7,13-18H2
• InChI Key： NBEJAQXGCQCONG-UHFFFAOYSA-N
• SMILES： O(CC(N1CCCCCC1)=O)C1=CC=CC2C(N(CC3C=CC=CC=3)CCC=21)=O

Computed Properties

• Exact Mass: 392.20999276g/mol
• Monoisotopic Mass: 392.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one

Introduction to 5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 850905-42-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one, identified by the CAS number 850905-42-9, represents a structurally intricate compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This molecule belongs to the tetrahydroisoquinoline (THIQ) scaffold, a class of heterocyclic compounds widely recognized for their diverse pharmacological properties and biological activities. The presence of an azepan-1-yl moiety in its structure introduces a unique conformational flexibility, which is often exploited to modulate binding affinities and enhance target specificity. Additionally, the combination of an oxoethoxy group and a benzyl substituent further diversifies its chemical profile, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The tetrahydroisoquinolin-1-one core of this compound is particularly noteworthy due to its prevalence in bioactive natural products and synthetic molecules. Tetrahydroisoquinolines have been extensively studied for their potential as scaffolds for developing drugs targeting various neurological disorders, cardiovascular diseases, and cancer. The structural motif is known to exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and dopamine receptor interactions, which are critical in the modulation of neurotransmitter systems. The unique substitution pattern in 5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one suggests that it may possess novel mechanisms of action or enhanced selectivity compared to structurally related compounds.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. The azepan-1-yl ring, being a saturated seven-membered cycle, is expected to contribute to favorable pharmacokinetic properties by reducing steric hindrance and improving solubility. This feature is particularly relevant in the context of oral bioavailability, a critical parameter for therapeutic agents. Furthermore, the oxoethoxy group may serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets, thereby influencing the compound's binding affinity and efficacy.

The benzyl substituent at the 2-position of the tetrahydroisoquinoline ring is another key feature that warrants investigation. Benzyl groups are commonly employed in medicinal chemistry to enhance metabolic stability or to facilitate further derivatization. In this context, the benzyl moiety in 5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one could potentially influence the compound's reactivity or interaction with biological targets. Detailed structural elucidation through techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography would be essential to confirm these hypotheses.

Current research trends indicate that hybrid molecules combining multiple pharmacophoric elements are gaining prominence in drug discovery programs. The structural features of 5-2-(azepan-1-yl)-2-oxoethoxy-2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-one, including its THIQ core and diverse substituents, align well with this trend. Such hybrid compounds often exhibit enhanced biological activity due to synergistic effects between different functional groups. For instance, the combination of an azepan-1-yl moiety with a THIQ scaffold might lead to improved binding to specific protein targets while minimizing off-target effects.

In addition to its potential as an active pharmaceutical ingredient (API), 5-2-(azepan-1-y l)-2-o x o e tho x y - 2 - b e nz y l - 1 , 2 , 3 , 4 - t e trah ydrois o q u i n o lin - 1 - o ne could serve as a valuable intermediate in synthetic chemistry. The presence of multiple reactive sites allows for further functionalization through strategies such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. This flexibility makes it an attractive building block for constructing more complex molecules with tailored properties.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The THIQ core requires careful manipulation to ensure regioselectivity and stereocontrol during construction. Advanced synthetic methodologies such as transition-metal-catalyzed reactions or asymmetric hydrogenation might be employed to achieve the desired product with high enantiomeric purity. Furthermore, the introduction of the azepan-l yl, oxoethoxy, and benzyl groups necessitates multi-step synthetic routes that require precise optimization.

Evaluation of the pharmacological profile of 5_ _ _ _ _ _ _ _( az epa n - 1 - y l ) _ _ _ _ _ _ _ - 2 - ox o e tho x y _ _ _ _ _ _ _ - 2 - b e nz y l - 1 , 2 , 3 , 4 - t e trah ydrois o q u i n o lin - 1 - o ne will be crucial for determining its therapeutic potential. In vitro assays can be performed to assess its interaction with relevant biological targets such as enzymes or receptors. Additionally, preclinical studies using cell-based models or animal models will provide insights into its pharmacokinetic behavior and safety profile. These studies will be instrumental in guiding further development efforts toward clinical applications.

The integration of computational tools into drug discovery pipelines has revolutionized the way new molecules are designed and evaluated. Molecular docking simulations can predict how 5_ _ _ _ _ _( az epa n - 1 - y l )_ ... ... ... ... ... ... ... ... ..., which can accelerate the identification of lead compounds with high binding affinity and selectivity. Furthermore, machine learning algorithms can analyze large datasets containing structural information and biological activity data to identify patterns that correlate with efficacy or toxicity. These approaches are particularly valuable when dealing with complex molecules like those derived from natural product scaffolds.

Future directions in research on this compound may include exploring its potential as a tool compound for studying biological pathways or as a lead candidate for developing novel therapeutics. For instance, derivatives of this molecule could be designed to probe specific signaling cascades or enzyme mechanisms relevant to human diseases. Alternatively, it might serve as a starting point for generating libraries of analogs through combinatorial chemistry or high-throughput screening (HTS) campaigns.

The versatility of structural motifs like tetrahydroisoquinolines underscores their enduring relevance in medicinal chemistry research, despite decades of study on these systems.* New derivatives continue* emerge*with novel*properties*and applications, demonstrating*the enduring appeal*of this scaffold.*The*synthetic accessibility*of related compounds,* combined*with advances*in computational methods,* ensures*that tetrahydroisoquinoline derivatives will remain*at the forefront*of drug discovery efforts*for years*to come.*